Cas no 10486-51-8 (4-Chlorosulfonyl-benzoic acid ethyl ester)

• Product Name: 4-Chlorosulfonyl-benzoic acid ethyl ester
• CAS No: 10486-51-8
• MF: C₉H₉ClO₄S
• MW: 248.683360815048
• MDL: MFCD00121815
• CID: 118635
• PubChem ID: 3667622
• Update Time: 2024-11-03

4-Chlorosulfonyl-benzoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(chlorosulfonyl)benzoate
• 4-Chlorosulfonyl-Benzoic Acid Ethyl Ester
• Benzoic acid,4-(chlorosulfonyl)-, ethyl ester
• ethyl 4-(chlorosulfonyl)benzoate(SALTDATA: FREE)
• 4-CHLOROSULFONYL-BENZOICACIDETHYLESTER
• SCHEMBL343869
• 4-Ethoxycarbonylbenzenesulfonyl Chloride
• F21006
• 10486-51-8
• EN300-04521
• BB 0220619
• MFCD00121815
• AKOS002665964
• Z56867238
• BS-14006
• Benzoic acid, 4-(chlorosulfonyl)-, ethyl ester
• 4-carbethoxybenzenesulfonyl chloride
• 4-chlorosulfonylbenzoic acid ethyl ester
• DTXSID90394844
• 4-chlorosulfonyl-benzoic acid ethyl ester, AldrichCPR
• Ethyl 4-chlorosulfonylbenzoate
• CS-0212990
• Ethyl4-(chlorosulfonyl)benzoate
• MRNJSMNKWNPSDN-UHFFFAOYSA-N
• 4-(Ethoxycarbonyl)benzenesulfonyl chloride
• Ethyl 4-Chlorosulfonyl-benzoate
• STL183250
• 4-Chlorosulfonyl-benzoic acid ethyl ester

• MDL： MFCD00121815
• Inchi： 1S/C9H9ClO4S/c1-2-14-9(11)7-3-5-8(6-4-7)15(10,12)13/h3-6H,2H2,1H3
• InChI Key： MRNJSMNKWNPSDN-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(C(=O)OCC)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 247.99107
• Monoisotopic Mass: 247.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 68.8A^2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.4±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 346.0±25.0 °C at 760 mmHg
• Flash Point: 163.0±23.2 °C
• Refractive Index: 1.534
• PSA: 60.44
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-Chlorosulfonyl-benzoic acid ethyl ester Security Information

• Signal Word：Danger
• Hazard Statement： H314 (100%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H314 (100%)
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters